6-(4-methoxyphenyl)-3-nitro-2-pyridinamine
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Overview
Description
6-(4-methoxyphenyl)-3-nitro-2-pyridinamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a nitro-substituted pyridinamine derivative that possesses a unique chemical structure, making it an interesting compound for researchers to study.
Scientific Research Applications
Corrosion Inhibition
Pyridine derivatives, including those structurally similar to 6-(4-methoxyphenyl)-3-nitro-2-pyridinamine, have been studied for their corrosion inhibition properties. For instance, 2-amino-3,5-dicarbonitrile-6-thio-pyridines have shown high efficiency in protecting mild steel against corrosion in acidic environments. These compounds demonstrate mixed-type inhibition behavior, with significant protection efficacy attributed to the formation of a protective layer on the steel surface (Sudheer & M. Quraishi, 2014).
Molecular Complexation for Non-linear Optics
Molecular complexation strategies using pyridine derivatives have been explored for designing materials with non-linear optical (NLO) properties. Such studies have focused on achieving ideal chromophore orientations through hydrogen bonding, significantly impacting the efficiency of second harmonic generation (SHG). This research underscores the potential of pyridine derivatives in the development of advanced materials for optical applications (M. Muthuraman, R. Masse, J. Nicoud, & G. Desiraju, 2001).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
6-(4-methoxyphenyl)-3-nitropyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c1-18-9-4-2-8(3-5-9)10-6-7-11(15(16)17)12(13)14-10/h2-7H,1H3,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLALRLWLJWSIKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=C(C=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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